N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}-6-nitro-2-oxo-2H-chromene-3-carboxamide

• Molecular Formula: C21H16N4O5
• Molecular Weight: 404.4 g/mol
• IUPAC Name: N-[1-(4-imidazol-1-ylphenyl)ethyl]-6-nitro-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C21H16N4O5/c1-13(14-2-4-16(5-3-14)24-9-8-22-12-24)23-20(26)18-11-15-10-17(25(28)29)6-7-19(15)30-21(18)27/h2-13H,1H3,(H,23,26)
• InChI Key: CSZNAUMEUWTBGB-UHFFFAOYSA-N
• SMILES: CC(C1=CC=C(C=C1)N2C=CN=C2)NC(=O)C3=CC4=C(C=CC(=C4)[N+](=O)[O-])OC3=O

Description

N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}-6-nitro-2-oxo-2H-chromene-3-carboxamide, also known as INCB3619, is a small molecule inhibitor that has been under scientific research for its potential use in treating various types of cancers.

Mechanism of Action

N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}-6-nitro-2-oxo-2H-chromene-3-carboxamide acts as a selective inhibitor of the c-MET receptor tyrosine kinase, which is involved in various cellular processes such as cell proliferation, survival, and migration. By inhibiting c-MET, N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}-6-nitro-2-oxo-2H-chromene-3-carboxamide can block the signaling pathways that promote cancer cell growth and survival.
Biochemical and Physiological Effects:
N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}-6-nitro-2-oxo-2H-chromene-3-carboxamide has been shown to have a potent inhibitory effect on c-MET activity in cancer cells, leading to a reduction in cell proliferation and an increase in apoptosis. Additionally, N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}-6-nitro-2-oxo-2H-chromene-3-carboxamide has been shown to have anti-angiogenic effects, which can help to reduce the blood supply to tumors and limit their growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}-6-nitro-2-oxo-2H-chromene-3-carboxamide in lab experiments is its high selectivity for c-MET, which can help to minimize off-target effects. However, one of the limitations of using N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}-6-nitro-2-oxo-2H-chromene-3-carboxamide is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}-6-nitro-2-oxo-2H-chromene-3-carboxamide, including exploring its combination with other chemotherapeutic agents, investigating its potential use in treating other types of cancers, and developing new formulations that can improve its solubility and bioavailability.
In conclusion, N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}-6-nitro-2-oxo-2H-chromene-3-carboxamide is a promising small molecule inhibitor that has shown potential in treating various types of cancers. Its selective inhibition of c-MET and anti-tumor effects make it a valuable tool for scientific research and a potential candidate for cancer therapy. Further research is needed to fully understand its mechanism of action and explore its potential in treating other types of cancers.

Synthesis Methods

N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}-6-nitro-2-oxo-2H-chromene-3-carboxamide can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis of N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}-6-nitro-2-oxo-2H-chromene-3-carboxamide has been described in detail in scientific literature and involves the use of various organic solvents and reagents.

Scientific Research Applications

N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}-6-nitro-2-oxo-2H-chromene-3-carboxamide has been under scientific research for its potential use in treating various types of cancers. Studies have shown that N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}-6-nitro-2-oxo-2H-chromene-3-carboxamide can inhibit the growth of cancer cells in vitro and in vivo, and can also enhance the anti-tumor activity of other chemotherapeutic agents.